Cas no 1805161-37-8 (2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine
• CAS No: 1805161-37-8
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4800495
• Update Time: 2025-08-05

2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine

• Inchi： 1S/C6H6F2N2O2/c7-4(8)2-1-3(11)5(9)10-6(2)12/h1,4,11H,(H3,9,10,12)
• InChI Key： ITOUEACCFLWOKT-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)O)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4

Additional information on 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine

Introduction to 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1805161-37-8)

2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine, identified by its CAS number 1805161-37-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine, particularly the presence of amino, difluoromethyl, and hydroxyl functional groups, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of this compound lies in its potential applications across various therapeutic areas. Pyridine derivatives have been extensively studied for their roles in modulating biological pathways, particularly in the context of inflammation, cancer, and infectious diseases. The incorporation of a difluoromethyl group in the structure of 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The hydroxyl groups in 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine contribute to its ability to engage with various enzymes and receptors, thereby facilitating the development of targeted therapies. This compound has been investigated in preclinical studies for its potential as an intermediate in synthesizing novel drug candidates that aim to address unmet medical needs.

One of the most compelling aspects of 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with improved efficacy and reduced toxicity. For instance, studies have demonstrated that modifications at the amino and difluoromethyl positions can significantly alter the pharmacokinetic properties of the compound, leading to more favorable drug-like characteristics.

The growing interest in fluorinated compounds stems from their ability to enhance drug potency and selectivity. The presence of fluorine atoms in 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine not only improves metabolic stability but also influences electronic properties, which can be critical for binding interactions with biological targets. This has led to numerous investigations into fluorinated pyridines as key components in next-generation therapeutics.

Current research efforts are focused on harnessing the synthetic potential of 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine to develop new molecular entities with therapeutic applications. By exploring different synthetic pathways and functional group transformations, scientists aim to uncover novel derivatives that exhibit enhanced biological activity. These studies are supported by advances in computational chemistry and high-throughput screening techniques, which enable rapid identification of promising candidates.

The pharmacological profile of 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine has been examined across multiple disease models. Preclinical data suggest that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features make it a viable candidate for developing inhibitors targeting enzymes implicated in cancer progression. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The development of new drugs is a complex process that requires meticulous optimization of chemical structures to achieve desired pharmacological outcomes. The unique combination of functional groups in 2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine provides a rich foundation for such optimization efforts. By systematically modifying its core structure while maintaining key pharmacophoric elements, researchers can fine-tune its biological activity and selectivity.

In conclusion,2-Amino-5-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1805161-37-8) represents a promising compound with significant therapeutic potential. Its structural features and reported biological activities make it an attractive scaffold for drug discovery initiatives aimed at addressing critical unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of innovative therapies.